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Compound of Interest

Compound Name: 2-Ethylhexyl acetate

Cat. No.: B091014

An In-depth Technical Guide to 2-Ethylhexyl Acetate

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Ethylhexyl acetate, tailored for researchers, scientists, and drug development
professionals. The information is presented in a structured format to facilitate easy access and
comparison of data.

Chemical Identity

2-Ethylhexyl acetate is an organic compound, specifically an ester of 2-ethylhexanol and
acetic acid. It is a colorless liquid with a characteristic mild, fruity odor.[1][2] It is widely used as
a solvent in various industrial applications due to its slow evaporation rate and good solvency
for a range of resins.[3][4]
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Identifier Value
IUPAC Name 2-ethylhexyl acetate[1]
CAS Number 103-09-3[1][5]

Molecular Formula

C10H2002[1][5]

Molecular Weight 172.26 g/mol [1][5]

SMILES CCCcCcC(CC)coc(=0)C[1]

InChl Key WOYWLLHHWAMFCB-UHFFFAOYSA-NJ[1]
Synonyms Acetic acid, 2-ethylhexyl ester; 2-Ethyl-1-

hexanol acetate; B-Ethylhexyl acetate[1][6]

Physical Properties

The physical properties of 2-Ethylhexyl acetate are summarized in the table below, providing

key data points for laboratory and research applications.
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Property Value

Appearance Colorless liquid[3][7]

Odor Mild, sweet, fruity[1][7]

Boiling Point 196 to 199 °C[3][7][8]

Melting Point -92 °C to -80 °C[1][3][8]

Density 0.870 to 0.876 g/cm3 at 20-25 °C[3][7][8]

Solubility in Water

Very slightly soluble to insoluble (approx. 38.59
mg/L at 25 °C)[1][3][8]

Solubility in Organic Solvents

Miscible with alcohol, ether, and other organic
solvents[1][3]

Vapor Pressure

0.399 to 0.413 mmHg at 20-25 °C[3][7]

Vapor Density

5.93 (Air = 1)[1][7]

Refractive Index

1.417 to 1.423 at 20 °C[1][3]

Flash Point

71t0 82.2 °C (160 to 180 °F)[1][3][7]

Autoignition Temperature

268 °C (514 °F)[1][7]

Chemical Properties and Reactivity

2-Ethylhexyl acetate is an ester, and its reactivity is characteristic of this functional group. It is

generally stable under normal conditions.

e Hydrolysis: As an ester, it can be hydrolyzed back to 2-ethylhexanol and acetic acid, a

reaction that is typically catalyzed by acids or bases.

» Transesterification: It can undergo transesterification reactions in the presence of a suitable

catalyst and another alcohol.

o Combustibility: It is a combustible liquid and can react with strong oxidizing agents.[5][9]

Experimental Protocols
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Detailed methodologies for determining key physical properties are provided below. These are

generalized protocols and may require optimization based on specific laboratory conditions and

equipment.

Determination of Boiling Point (Capillary Method)

Objective: To determine the boiling point of 2-Ethylhexyl acetate.

Apparatus:

Thiele tube or similar heating apparatus
Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Liquid paraffin or other suitable heating oil

Procedure:

Fill the small test tube with 2-3 mL of 2-Ethylhexyl acetate.
Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire. The bulb of the
thermometer should be level with the bottom of the test tube.

Suspend the assembly in the Thiele tube filled with heating oil, ensuring that the sample and
the thermometer bulb are below the oil level.

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.
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o Continue heating until a steady stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
Record this temperature.

Determination of Density (Pycnometer Method)

Objective: To determine the density of 2-Ethylhexyl acetate.
Apparatus:

e Pycnometer (a specific gravity bottle of known volume)

e Analytical balance

e Thermometer

» Water bath

Procedure:

e Clean and dry the pycnometer thoroughly.

¢ Weigh the empty, dry pycnometer and record its mass (ma).

 Fill the pycnometer with distilled water and place it in a water bath at a constant temperature
(e.g., 20 °C) until it reaches thermal equilibrium.

o Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and weigh it.
Record the mass (m2).

o Empty and dry the pycnometer.

« Fill the pycnometer with 2-Ethylhexyl acetate and bring it to the same constant temperature
in the water bath.

e Dry the outside of the pycnometer and weigh it. Record the mass (ms).
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The density of 2-Ethylhexyl acetate (p) can be calculated using the following formula: p =
[(ms - m1) / (m2 - m1)] * p_water where p_water is the known density of water at the
experimental temperature.

Determination of Solubility in Water

Objective: To determine the approximate solubility of 2-Ethylhexyl acetate in water.

Apparatus:

Test tubes with stoppers

Graduated pipettes

Vortex mixer or shaker

Analytical balance

Procedure:

Add a known volume of distilled water (e.g., 10 mL) to a series of test tubes.

Using a micropipette, add incrementally increasing, precisely weighed amounts of 2-
Ethylhexyl acetate to each test tube.

Stopper the test tubes and shake them vigorously for a set period (e.g., 30 minutes) at a
constant temperature.

Allow the tubes to stand and observe for any undissolved ester (which will form a separate
layer as it is less dense than water).

The solubility is determined as the maximum amount of 2-Ethylhexyl acetate that
completely dissolves in the given volume of water. For more precise measurements,
analytical techniques such as gas chromatography can be used to determine the
concentration of the ester in the aqueous phase of a saturated solution.

Synthesis of 2-Ethylhexyl Acetate
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A common method for the synthesis of 2-Ethylhexyl acetate is the Fischer esterification of 2-
ethylhexanol with acetic acid, using an acid catalyst.

Reactants:

e 2-Ethylhexanol

e Glacial Acetic Acid

o Concentrated Sulfuric Acid (catalyst)
Procedure:

¢ In a round-bottom flask, combine a measured amount of 2-ethylhexanol and a slight excess
of glacial acetic acid.

e Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice
bath.

e Add a few boiling chips and set up the apparatus for reflux.
o Heat the mixture under reflux for a specified time to drive the reaction to completion.

 After cooling, the reaction mixture is transferred to a separatory funnel and washed
successively with water, a dilute sodium bicarbonate solution (to neutralize the excess acid),
and finally with brine.

e The organic layer is dried over an anhydrous drying agent (e.g., anhydrous magnesium
sulfate).

o The final product is purified by distillation.

Applications in Research and Drug Development

While primarily an industrial solvent, 2-Ethylhexyl acetate has niche applications in research
settings. Its use in "proteomics research” has been cited, likely as a solvent for certain sample
preparation steps, though this is not its primary role.[10] In the context of drug development, its
properties as a solvent may be relevant for the extraction and purification of natural products or

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

for use in certain formulations where a high-boiling, non-polar solvent is required. However, its
direct role in drug development is not extensively documented.

Logical Relationships of Properties

The chemical structure of 2-Ethylhexyl acetate dictates its physical and chemical properties.
The following diagram illustrates these relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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